Cas no 6954-29-6 (Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-)

• Product Name: Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-
• CAS No: 6954-29-6
• MF: C₁₄H₁₀O₆S
• MW: 306.290603160858
• CID: 515581
• PubChem ID: 236032
• Update Time: 2025-04-19

Benzaldehyde,3,3'-sulfonylbis[6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-(3-formyl-4-hydroxyphenyl)sulfonyl-2-hydroxybenzaldehyde
• 3,3'-Sulfonylbis(6-hydroxybenzaldehyde)
• 5,5'-sulfonyl-bis-salicylaldehyde
• 5,5'-sulphonebissalicylaldehyde
• 6,6'-Dihydroxy-3,3'-sulfonyl-di-benzaldehyd
• 6,6'-dihydroxy-3,3'-sulfonyl-di-benzaldehyde
• AC1L5VP8
• AC1Q6Q3V
• AG-J-47208
• AR-1E8849
• Bis-salicylaldehyd-5,5'-sulfon
• bissalicylaldehyde-5,5'-sulphone
• CTK5D0373
• NSC38049
• NSC-38049
• 6954-29-6
• SCHEMBL13799682
• DTXSID00284621
• 5-(3-formyl-4-hydroxy-phenyl)sulfonyl-2-hydroxy-benzaldehyde
• Benzaldehyde,3,3'-sulfonylbis[6-hydroxy-

• Inchi： 1S/C14H10O6S/c15-7-9-5-11(1-3-13(9)17)21(19,20)12-2-4-14(18)10(6-12)8-16/h1-8,17-18H
• InChI Key： NRBDZRMCFXNSFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=O)C=1)O)(C1C=CC(=C(C=O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 306.0198
• Monoisotopic Mass: 306.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.547
• Boiling Point: 533.2°Cat760mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.662
• PSA: 108.74
• LogP: 2.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds